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molecular formula C6H6ClNO B1601515 2-Chloro-5-methylpyridine 1-oxide CAS No. 20173-49-3

2-Chloro-5-methylpyridine 1-oxide

Cat. No. B1601515
CAS RN: 20173-49-3
M. Wt: 143.57 g/mol
InChI Key: NYFBABAQZJZFED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07781452B2

Procedure details

Into a mixture of 2-chloro-5-methylpyridine (27.4 g, 215 mmol), urea hydrogen peroxide addition compound (42.5 g, 452 mmol), dichloromethane (250 ml) was added dropwise anhydrous trifluoroacetic acid (60.7 ml and 430 mmol) at 0° C., and the reaction mixture was stirred at 0° C. for 1 hour. Then, after stirring for 45 minutes while elevating the reaction temperature to room temperature, an aqueous solution (450 ml) of sodium hydrosulfite (45 g) was added, and the reaction mixture was stirred for 15 minutes. 0.5N hydrochloric acid (400 ml) was added and the mixture was extracted with dichloromethane (400 ml), and after washed with sodium bicarbonate solution, the mixture was dried over magnesium sulfate and the solvent was evaporated, thereby yielding the title compound (22.5 g, 157 mmol, 73%) as a beige solid.
Name
2-chloro-5-methylpyridine
Quantity
27.4 g
Type
reactant
Reaction Step One
Name
urea hydrogen peroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
compound
Quantity
42.5 g
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
250 mL
Type
solvent
Reaction Step One
Name
trifluoroacetic acid
Quantity
60.7 mL
Type
reactant
Reaction Step Two
Name
sodium hydrosulfite
Quantity
450 mL
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
400 mL
Type
reactant
Reaction Step Four
Name
title compound
Yield
73%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([CH3:8])=[CH:4][N:3]=1.OO.NC(N)=[O:13].FC(F)(F)C(O)=O.S(S([O-])=O)([O-])=O.[Na+].[Na+].Cl>ClCCl>[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([CH3:8])=[CH:4][N+:3]=1[O-:13] |f:1.2,4.5.6|

Inputs

Step One
Name
2-chloro-5-methylpyridine
Quantity
27.4 g
Type
reactant
Smiles
ClC1=NC=C(C=C1)C
Name
urea hydrogen peroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
OO.NC(=O)N
[Compound]
Name
compound
Quantity
42.5 g
Type
reactant
Smiles
Name
dichloromethane
Quantity
250 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
trifluoroacetic acid
Quantity
60.7 mL
Type
reactant
Smiles
FC(C(=O)O)(F)F
Step Three
Name
sodium hydrosulfite
Quantity
450 mL
Type
reactant
Smiles
S(=O)([O-])S(=O)[O-].[Na+].[Na+]
Step Four
Name
hydrochloric acid
Quantity
400 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred at 0° C. for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
Then, after stirring for 45 minutes
Duration
45 min
CUSTOM
Type
CUSTOM
Details
to room temperature
STIRRING
Type
STIRRING
Details
the reaction mixture was stirred for 15 minutes
Duration
15 min
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with dichloromethane (400 ml)
WASH
Type
WASH
Details
after washed with sodium bicarbonate solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the mixture was dried over magnesium sulfate
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
ClC1=[N+](C=C(C=C1)C)[O-]
Measurements
Type Value Analysis
AMOUNT: AMOUNT 157 mmol
AMOUNT: MASS 22.5 g
YIELD: PERCENTYIELD 73%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.